Cas no 1601742-73-7 (Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]-)

• Product Name: Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]-
• CAS No: 1601742-73-7
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5301578
• Update Time: 2025-10-29

Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]-

• Inchi： 1S/C10H21N3O/c1-8(2)13-9(14)11-7-10(3)5-4-6-12-10/h8,12H,4-7H2,1-3H3,(H2,11,13,14)
• InChI Key： NPZYSGJSZVCJIT-UHFFFAOYSA-N
• SMILES： N(C(C)C)C(NCC1(C)CCCN1)=O

Additional information on Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]-

Introduction to Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]- (CAS No. 1601742-73-7)

Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]-, identified by its CAS number 1601742-73-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of interest for various applications in medicinal chemistry and drug development.

The molecular structure of Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]- incorporates a urea moiety linked to two bulky substituents: 1-methylethyl (isobutyl) and (2-methyl-2-pyrrolidinyl)methyl. This specific arrangement contributes to its distinct chemical behavior and reactivity, which are being explored for potential therapeutic uses. The presence of the urea group, a well-known functional moiety in pharmaceuticals, suggests that this compound may have applications in the synthesis of bioactive molecules.

In recent years, there has been growing interest in the development of novel urea-based compounds due to their ability to modulate biological pathways effectively. The structural features of Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]- make it a promising candidate for further investigation in the context of drug discovery. Researchers have been particularly intrigued by its potential as an intermediate in the synthesis of more complex pharmacophores that could target various diseases.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The flexible nature of the (2-methyl-2-pyrrolidinyl)methyl group allows for further derivatization, enabling chemists to tailor its properties for specific applications. This adaptability is crucial in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological outcomes.

The latest research in this field has highlighted the compound's potential role in developing treatments for neurological disorders. Studies suggest that urea derivatives can interact with specific receptors and enzymes involved in neurodegenerative processes. The unique combination of substituents in Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]- may enhance its binding affinity and selectivity, making it an attractive scaffold for designing novel therapeutics.

Additionally, the compound has shown promise in preliminary studies as a component in antimicrobial agents. The structural complexity and the presence of multiple functional groups contribute to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. This makes it a valuable candidate for developing new strategies against drug-resistant bacteria.

The synthesis of Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to construct the desired molecular framework. The challenge lies in achieving regioselectivity and minimizing side reactions, which are critical for obtaining a compound with the desired properties.

In terms of pharmacokinetic properties, researchers are evaluating how the bulky substituents influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for determining the compound's suitability for clinical applications. Preliminary data indicate that modifications to the molecular structure can significantly impact its bioavailability and therapeutic efficacy.

The development of computational models has also played a crucial role in studying this compound. Molecular docking simulations and quantum mechanical calculations help predict how it interacts with biological targets at the atomic level. These insights guide experimental design and facilitate rapid screening of potential analogs with improved properties.

The future direction of research on Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]- includes exploring its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists aim to unlock the full potential of this versatile molecule.

In conclusion, Urea, N-(1-methylethyl)-N'-[(2-methyl-2-pyrrolidinyl)methyl]- (CAS No. 1601742-73-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel treatments. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.